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Compound of Interest

Compound Name: TY-52156

Cat. No.: B611519 Get Quote

For Immediate Reference: Treat TY-52156 as a potentially toxic chemical. Disposal must

comply with local, state, and federal regulations for hazardous waste. Do not dispose of down

the drain or in regular trash.

This document provides essential guidance for the safe and proper disposal of TY-52156, a

selective S1P3 receptor antagonist used in laboratory research. Adherence to these

procedures is critical to ensure personnel safety and environmental protection. The information

is targeted toward researchers, scientists, and drug development professionals familiar with

handling chemical reagents.

Chemical and Physical Properties
A summary of the key quantitative data for TY-52156 is presented below for easy reference.
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Property Value

CAS Number 934369-14-9

Molecular Formula C₁₈H₁₉Cl₂N₃O

Molecular Weight 364.27 g/mol [1]

Appearance Yellow solid[2]

Purity ≥98% (HPLC)[3]

Solubility
DMSO: 25 mg/mLDMF: 30 mg/mLEthanol: 15

mg/mL[4]

Storage Temperature -20°C[3][4]

Melting Point 95.2 - 99.7 °C[2]

Disposal Protocol: A Step-by-Step Guide
The toxicological properties of TY-52156 have not been fully investigated[2]. Therefore, it must

be handled as a potentially hazardous substance. As a chlorinated organic compound, specific

disposal methods are required to prevent the formation of toxic byproducts[5][6].

1. Personal Protective Equipment (PPE): Before handling TY-52156 for disposal, ensure you

are wearing appropriate PPE:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

Lab coat

2. Waste Segregation and Collection:

Solid Waste: Collect un-used or contaminated solid TY-52156 in a clearly labeled, sealed

container.

Use a dedicated waste container for chlorinated organic compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/sigma/sml2499
https://www.axonmedchem.com/files/2404/2404-MSDS-B1.pdf
https://www.tocris.com/products/ty-52156_5328
https://www.caymanchem.com/product/19119/ty-52156
https://www.tocris.com/products/ty-52156_5328
https://www.caymanchem.com/product/19119/ty-52156
https://www.axonmedchem.com/files/2404/2404-MSDS-B1.pdf
https://www.benchchem.com/product/b611519?utm_src=pdf-body
https://www.axonmedchem.com/files/2404/2404-MSDS-B1.pdf
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://pubs.rsc.org/en/content/articlelanding/1995/cs/cs9952400423/unauth
https://www.benchchem.com/product/b611519?utm_src=pdf-body
https://www.benchchem.com/product/b611519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Label the container with "Hazardous Waste," "TY-52156," and the relevant hazard

symbols.

Liquid Waste (Solutions):

Collect solutions of TY-52156 in a separate, sealed, and clearly labeled hazardous waste

container.

Do not mix with non-chlorinated solvent waste.

Indicate the solvent used (e.g., DMSO, Ethanol) on the label.

Contaminated Materials: Any materials used to handle TY-52156 (e.g., pipette tips, weighing

paper, gloves) should be considered contaminated and disposed of as solid hazardous

waste.

3. Spill Management: In case of a spill:

Avoid raising dust.

For dry spills, carefully sweep or vacuum the material and place it in the designated

hazardous waste container[2].

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in the

hazardous waste container.

Ventilate the area and decontaminate the surface with an appropriate solvent (e.g., alcohol),

collecting all cleaning materials as hazardous waste[2].

4. Final Disposal:

Consult Your Institution's Environmental Health and Safety (EHS) Office: This is the most

critical step. Your EHS office will provide specific instructions for hazardous waste pickup and

disposal that are compliant with your local and national regulations.

Do Not Attempt On-Site Treatment: Unless specifically equipped and permitted, do not

attempt to incinerate or chemically treat TY-52156 waste. High-temperature incineration in a
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specialized facility is a common method for destroying chlorinated organic compounds

safely[5][7].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of TY-
52156.
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Caption: Logical workflow for the safe disposal of TY-52156 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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